Cas no 457070-06-3 ([(4E,6E,8E)-3-Hydroxy-2-methyl-1-[3-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)butyl]deca-4,6,8-trienyl] dihydrogen phosphate)

• Product Name: [(4E,6E,8E)-3-Hydroxy-2-methyl-1-[3-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)butyl]deca-4,6,8-trienyl] dihydrogen phosphate
• CAS No: 457070-06-3
• MF: C₂₁H₃₂NaO₇P
• MW: 450.438118934631
• CID: 4714445
• Update Time: 2023-08-16

[(4E,6E,8E)-3-Hydroxy-2-methyl-1-[3-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)butyl]deca-4,6,8-trienyl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• Cytostatin
• NSC675266
• [(4E,6E,8E)-3-hydroxy-2-methyl-1-[3-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)butyl]deca-4,6,8-trienyl] dihydrogen phosphate
• [(4E,6E,8E)-3-Hydroxy-2-methyl-1-[3-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)butyl]deca-4,6,8-trienyl] dihydrogen phosphate

• Inchi： 1S/C21H33O7P.Na/c1-5-6-7-8-9-10-18(22)17(4)19(28-29(24,25)26)13-11-15(2)21-16(3)12-14-20(23)27-21;/h5-10,12,14-19,21-22H,11,13H2,1-4H3,(H2,24,25,26);/q;+1/p-1/b6-5+,8-7+,10-9+;
• InChI Key： DXWSCXWALSKXSD-GTQQMNRMSA-M
• SMILES： P(=O)(O)([O-])OC(C(C)C(/C=C/C=C/C=C/C)O)CCC(C)C1C(C=CC(=O)O1)C.[Na+]

Computed Properties

• Exact Mass: 450.17833464 g/mol
• Monoisotopic Mass: 450.17833464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 450.4
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones